Cas no 1379327-75-9 (2-Bromo-4-fluoro-1H-benzimidazole)
2-Bromo-4-fluoro-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-fluoro-1H-benzimidazole
- 2-Bromo-4-fluoro-1H-benzo[d]imidazole
- 2-Bromo-7-fluoro-1H-benzo[d]imidazole
-
- Inchi: 1S/C7H4BrFN2/c8-7-10-5-3-1-2-4(9)6(5)11-7/h1-3H,(H,10,11)
- InChI Key: QVXVFVGOZGNHPM-UHFFFAOYSA-N
- SMILES: BrC1=NC2C(=CC=CC=2N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- XLogP3: 2.6
- Topological Polar Surface Area: 28.7
2-Bromo-4-fluoro-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000445-250mg |
2-Bromo-4-fluoro-1H-benzimidazole |
1379327-75-9 | 98% | 250mg |
$808.12 | 2022-04-02 | |
| Alichem | A061000445-500mg |
2-Bromo-4-fluoro-1H-benzimidazole |
1379327-75-9 | 98% | 500mg |
$1,175.53 | 2022-04-02 | |
| Alichem | A061000445-1g |
2-Bromo-4-fluoro-1H-benzimidazole |
1379327-75-9 | 98% | 1g |
$1,772.62 | 2022-04-02 | |
| Enamine | EN300-6778235-0.05g |
2-bromo-4-fluoro-1H-1,3-benzodiazole |
1379327-75-9 | 95% | 0.05g |
$301.0 | 2023-05-30 | |
| Enamine | EN300-6778235-0.1g |
2-bromo-4-fluoro-1H-1,3-benzodiazole |
1379327-75-9 | 95% | 0.1g |
$451.0 | 2023-05-30 | |
| Enamine | EN300-6778235-0.25g |
2-bromo-4-fluoro-1H-1,3-benzodiazole |
1379327-75-9 | 95% | 0.25g |
$644.0 | 2023-05-30 | |
| Enamine | EN300-6778235-0.5g |
2-bromo-4-fluoro-1H-1,3-benzodiazole |
1379327-75-9 | 95% | 0.5g |
$1014.0 | 2023-05-30 | |
| Enamine | EN300-6778235-1.0g |
2-bromo-4-fluoro-1H-1,3-benzodiazole |
1379327-75-9 | 95% | 1g |
$1299.0 | 2023-05-30 | |
| Enamine | EN300-6778235-2.5g |
2-bromo-4-fluoro-1H-1,3-benzodiazole |
1379327-75-9 | 95% | 2.5g |
$2548.0 | 2023-05-30 | |
| Enamine | EN300-6778235-5.0g |
2-bromo-4-fluoro-1H-1,3-benzodiazole |
1379327-75-9 | 95% | 5g |
$3770.0 | 2023-05-30 |
2-Bromo-4-fluoro-1H-benzimidazole Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 2-Bromo-4-fluoro-1H-benzimidazole
Introduction to 2-Bromo-4-fluoro-1H-benzimidazole (CAS No. 1379327-75-9)
2-Bromo-4-fluoro-1H-benzimidazole, with the chemical identifier CAS No. 1379327-75-9, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The presence of both bromine and fluorine substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the design of novel bioactive molecules.
The benzimidazole core is a privileged structure in drug discovery, with numerous approved drugs featuring this motif. Its aromaticity and ability to form hydrogen bonds make it an ideal platform for interactions with biological targets such as enzymes and receptors. In particular, 2-Bromo-4-fluoro-1H-benzimidazole has been extensively studied for its potential applications in the development of small-molecule inhibitors and probes.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated benzimidazoles in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The introduction of a fluorine atom at the 4-position enhances the compound's bioavailability and binding interactions, while the bromine substituent at the 2-position provides a handle for further chemical modifications via cross-coupling reactions. These features make 2-Bromo-4-fluoro-1H-benzimidazole a valuable building block for synthetic chemists.
In the context of drug discovery, 2-Bromo-4-fluoro-1H-benzimidazole has been explored as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The benzimidazole scaffold is known to interact with ATP-binding pockets in these enzymes, making it an effective inhibitor. The bromine and fluorine substituents further refine the pharmacophore, enhancing selectivity and potency.
One notable application of 2-Bromo-4-fluoro-1H-benzimidazole is in the development of antiviral agents. The structural features of this compound allow it to interfere with viral replication processes by inhibiting essential viral enzymes or proteins. For instance, studies have shown that derivatives of benzimidazole can disrupt viral protease activity, which is crucial for viral maturation and infection.
Another area where 2-Bromo-4-fluoro-1H-benzimidazole has shown promise is in the treatment of inflammatory diseases. Inflammatory pathways often involve key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are targets for many anti-inflammatory drugs. Benzimidazole derivatives have been reported to modulate these pathways by inhibiting key enzymes or interacting with transcription factors involved in inflammation.
The synthesis of 2-Bromo-4-fluoro-1H-benzimidazole typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. These methods leverage the reactivity of the bromine and fluorine atoms to introduce additional functional groups or to attach other pharmacophoric elements.
Recent research has also explored computational methods to optimize the structure of 2-Bromo-4-fluoro-1H-benzimidazole derivatives for improved pharmacological properties. Molecular docking studies have been used to predict binding affinities and identify potential lead compounds for further development. These computational approaches complement traditional experimental methods by providing rapid screening of large libraries of compounds.
In conclusion, 2-Bromo-4-fluoro-1H-benzimidazole (CAS No. 1379327-75-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases, including cancer, viral infections, and inflammation. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.
1379327-75-9 (2-Bromo-4-fluoro-1H-benzimidazole) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)